Cas no 2138206-46-7 (1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine
• CAS No: 2138206-46-7
• MF: C₁₃H₂₅N₅
• MW: 251.37110209465
• CID: 5926875
• PubChem ID: 165474885
• Update Time: 2025-06-09

1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine
• 1-(azetidin-3-yl)-N-{4-[(propan-2-yl)amino]butyl}-1H-pyrazol-5-amine
• EN300-1130954
• 2138206-46-7

• Inchi： 1S/C13H25N5/c1-11(2)15-6-3-4-7-16-13-5-8-17-18(13)12-9-14-10-12/h5,8,11-12,14-16H,3-4,6-7,9-10H2,1-2H3
• InChI Key： JGGIRRVZFWKTQT-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NCCCCNC(C)C

Computed Properties

• Exact Mass: 251.21099582g/mol
• Monoisotopic Mass: 251.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.9Ų

Additional information on 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine

Introduction to 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine (CAS No. 2138206-46-7)

The compound 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine, identified by its CAS number 2138206-46-7, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex heterocyclic framework, has garnered attention due to its potential pharmacological applications. The structural composition of this compound includes an azetidine ring, a pyrazole moiety, and an amine-functionalized butyl chain, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of such multifunctional scaffolds in the development of novel therapeutic agents. The azetidin-3-yl and pyrazol-5-amine components are particularly noteworthy, as they are known to exhibit significant interactions with biological targets. Specifically, the azetidine ring has been shown to enhance binding affinity to certain enzymes and receptors, while the pyrazole moiety is often associated with anti-inflammatory and antimicrobial activities. The presence of the 4-(propan-2-yl)aminobutyl side chain further modulates the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward designing molecules that exhibit dual or multi-target interactions. Such properties are highly desirable in drug development, as they can lead to more effective and less toxic therapeutic interventions. The 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine structure is particularly intriguing because it combines several pharmacophoric elements that have been extensively studied for their biological activity. This combination suggests that the compound may possess a broad spectrum of therapeutic potential.

One of the most compelling aspects of this molecule is its potential role in addressing unmet medical needs. For instance, the azetidine ring has been implicated in the development of drugs targeting neurological disorders, while the pyrazole moiety has shown promise in treating inflammatory conditions. The 4-(propan-2-yl)aminobutyl group adds another layer of complexity, as it can influence both the solubility and metabolic stability of the compound. These factors make 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

From a synthetic chemistry perspective, the preparation of this compound presents several challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to access such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct these scaffolds with high precision. This progress underscores the importance of interdisciplinary collaboration between organic chemists and biologists in harnessing the full potential of this compound.

The biological evaluation of 1-(azetidin-3-yl)-N-{4-(propan-2-yl)aminobutyl}-1H-pyrazol-5-amine has already yielded promising results. Preclinical studies have demonstrated that this molecule exhibits significant activity against various disease models. For example, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammatory pathways. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders. These findings highlight the compound's potential as a lead molecule for further drug development.

In conclusion, 1-(azetidin-3-yl)-N-{4-(propan-2-y l)aminobutyl}-1H-pyrazol -5 -amine (CAS No. 2138206 -46 -7) is a structurally sophisticated compound with significant therapeutic promise. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals.